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Compound of Interest

Compound Name: 4-Methyl-3-nitrobenzoic acid

Cat. No.: B181349 Get Quote

Technical Support Center: 4-Methyl-3-
nitrobenzoic Acid
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 4-Methyl-3-nitrobenzoic acid.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 4-Methyl-3-nitrobenzoic acid?

A1: 4-Methyl-3-nitrobenzoic acid is considered hazardous. It may be harmful if swallowed,

causing skin irritation, serious eye irritation, and potential respiratory irritation.[1] Inhalation,

ingestion, or skin contact with the material may lead to severe injury.[1]

Q2: What personal protective equipment (PPE) is required when handling this chemical?

A2: To ensure safety, it is recommended to use a NIOSH-approved half-face respirator with an

organic vapor/acid gas cartridge and a dust/mist filter, especially when weighing and diluting

the neat chemical.[1][2] Protective gloves, clothing, and eye/face protection are also necessary

to avoid skin and eye contact.

Q3: What are the proper storage conditions for 4-Methyl-3-nitrobenzoic acid?
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A3: It is recommended to store this material in a refrigerator.[1][2] Keep the container tightly

closed in a dry, cool, and well-ventilated place.[3]

Q4: Is 4-Methyl-3-nitrobenzoic acid reactive with other chemicals?

A4: Yes, as a nitrated carboxylic acid, it can react with bases in neutralization reactions, which

can generate substantial heat.[1][2][4] It is incompatible with strong oxidizing agents and strong

bases.

Q5: What is the appropriate fire extinguishing media for fires involving this compound?

A5: Fires involving 4-Methyl-3-nitrobenzoic acid can be controlled with a dry chemical,

carbon dioxide, or Halon extinguisher.[2] Water spray, and alcohol-resistant foam are also

suitable.[3]

Troubleshooting Guides
Scenario 1: Accidental Skin or Eye Contact

Issue: The user has come into direct contact with 4-Methyl-3-nitrobenzoic acid on their skin

or in their eyes.

Troubleshooting Steps:

Eyes: Immediately check for and remove any contact lenses.[1] Flush the eyes cautiously

with water for several minutes. Even if no symptoms like redness or irritation develop, the

victim should be transported to a hospital immediately after flushing.[1]

Skin: Immediately flood the affected skin with water while removing and isolating all

contaminated clothing.[1] Wash the affected skin areas thoroughly with soap and water.[1]

If irritation or redness develops, seek immediate medical attention.[1]

Scenario 2: Chemical Spill

Issue: A small amount of 4-Methyl-3-nitrobenzoic acid powder has been spilled in the

laboratory.

Troubleshooting Steps:
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Evacuation and Isolation: For a solid spill, immediately isolate the spill area for at least 25

meters (75 feet) in all directions.[2]

Dampen and Transfer: Dampen the solid spill material with alcohol.[1][2] Transfer the

dampened material to a suitable container.[1][2]

Cleanup: Use absorbent paper dampened with alcohol to pick up any remaining material.

[1][2]

Decontamination: Solvent wash all contaminated surfaces with alcohol, followed by a

strong soap and water solution.[1][2]

Disposal: Seal the absorbent paper and any contaminated clothing in a vapor-tight plastic

bag for eventual disposal.[1][2]

Re-entry: Do not re-enter the contaminated area until a safety officer has verified that the

area has been properly cleaned.[1][2]

Data Presentation
Physical and Chemical Properties of 4-Methyl-3-nitrobenzoic Acid

Property Value

Molecular Formula C8H7NO4

Molecular Weight 181.15 g/mol [5][6]

Appearance
Prismatic crystals or off-white/white to light

yellow crystal powder[1][4]

Melting Point 187-190 °C[4][6]

Boiling Point 351.4±30.0 °C at 760 mmHg[6]

Density 1.4±0.1 g/cm³[6]

Water Solubility Insoluble[1][2][5]

LogP 2.28[6]
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Experimental Protocols & Visualizations
Protocol: Handling a Small Chemical Spill

This protocol outlines the standard procedure for managing a small spill of 4-Methyl-3-
nitrobenzoic acid in a laboratory setting.

Workflow for Handling a Chemical Spill
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Workflow for Handling a Chemical Spill

Immediate Actions

Cleanup Procedure

Decontamination & Disposal

Final Steps

Spill Occurs

Isolate Spill Area
(min. 25 meters for solids)

Dampen solid with alcohol

Transfer to suitable container

Use dampened absorbent paper for residue

Wash surfaces with alcohol, then soap & water

Seal contaminated items in a plastic bag for disposal

Safety Officer verifies cleanup

Re-enter area

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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